3-(2-Oxo-2-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethyl)oxazolidin-2-one

• IUPAC Name: 3-[2-oxo-2-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]ethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C12H13F3N4O4/c13-12(14,15)10-16-9(17-23-10)7-1-2-18(5-7)8(20)6-19-3-4-22-11(19)21/h7H,1-6H2
• InChI Key: UZDHUOMQVGIZLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C(F)(F)F)C(=O)CN3CCOC3=O
• Molecular Formula: C12H13F3N4O4
• Molecular Weight: 334.25 g/mol
• CAS No.: 2034415-09-1

Description

3-(2-Oxo-2-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethyl)oxazolidin-2-one is a useful research compound. Its molecular formula is C12H13F3N4O4 and its molecular weight is 334.255. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxazolidinone Antibacterial Agents

Oxazolidinones, including the specific compound , are a novel class of synthetic antibacterial agents with activity against gram-positive organisms, including methicillin-resistant Staphylococcus aureus, as well as selected anaerobic organisms. Research has explored the structure-activity relationships of oxazolidinones, leading to the identification of compounds with potent antibacterial properties. The focus has been on enhancing the safety profile, antibacterial spectrum, and solubility while reducing activity against monoamine oxidase A to improve class safety and efficacy against bacterial infections (Tucker et al., 1998).

Antimicrobial Activities

Several studies have synthesized new derivatives starting from components related to the compound of interest, evaluating their antimicrobial activities. For instance, novel hydrazone and azole functionalized derivatives have shown promising anticancer and antimicrobial effects, suggesting a wide range of potential therapeutic applications. These compounds were effective against various human cancer cell lines and exhibited potent antimicrobial activity, highlighting their significance in developing new treatments for infections and cancer (Nagender et al., 2016).

Expansion of Antibacterial Spectrum

Research has also focused on expanding the antibacterial spectrum of oxazolidinone derivatives to include fastidious gram-negative organisms like Haemophilus influenzae and Moraxella catarrhalis. This was achieved by modifying the oxazolidinone structure, demonstrating the potential for these compounds to address a broader range of bacterial pathogens (Genin et al., 2000).